Cas no 3524-36-5 (1-Isobutyl-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-Isobutyl-3-methyl-1H-pyrazol-5-amine
• CAS No: 3524-36-5
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD06805200
• CID: 875607
• PubChem ID: 19619869
• Update Time: 2025-09-25

1-Isobutyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-3-methyl-1H-pyrazol-5-amine
• 3-methyl-1-(2-methylpropyl)-1H-pyrazol-5-amine
• 5-methyl-2-(2-methylpropyl)pyrazol-3-amine
• 1-isobutyl-3-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 1-Isobutyl-3-methyl-aminopyrazol
• 2-isobutyl-5-methyl-2H-pyrazol-3-ylamine
• DB-029183
• BBL040978
• STL414488
• AKOS000308970
• BS-36736
• 1-Isobutyl-3-methyl-1H-pyrazol-5-amine, AldrichCPR
• CS-0240834
• 3524-36-5
• 2-isobutyl-5-methyl-pyrazol-3-amine
• G75769
• SCHEMBL11128959
• MFCD06805200
• DTXSID90599115
• EN300-230238

• MDL： MFCD06805200
• Inchi： 1S/C8H15N3/c1-6(2)5-11-8(9)4-7(3)10-11/h4,6H,5,9H2,1-3H3
• InChI Key： IWIDVCGRTHJZHX-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)CC(C)C

Computed Properties

• Exact Mass: 153.12700
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.01090

1-Isobutyl-3-methyl-1H-pyrazol-5-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles